Cas no 101346-01-4 (4-Chloro-3-methyl-pyridazine.HCl)

• Product Name: 4-Chloro-3-methyl-pyridazine.HCl
• CAS No: 101346-01-4
• MF: C₅H₅ClN₂
• MW: 128.559599637985
• CID: 1080305
• PubChem ID: 20627457
• Update Time: 2025-10-29

4-Chloro-3-methyl-pyridazine.HCl Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-methyl-pyridazine.HCl
• 4-chloro-3-methylpyridazine
• 4-chloro-3-methyl-pyridazine
• SCHEMBL8338293
• 101346-01-4

• Inchi： 1S/C5H5ClN2/c1-4-5(6)2-3-7-8-4/h2-3H,1H3
• InChI Key： VKGLHCKRYGHMLS-UHFFFAOYSA-N
• SMILES： ClC1C=CN=NC=1C

Computed Properties

• Exact Mass: 128.014126g/mol
• Monoisotopic Mass: 128.014126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 128.56g/mol
• XLogP3: 0.9
• Topological Polar Surface Area: 25.8Ų

Additional information on 4-Chloro-3-methyl-pyridazine.HCl

4-Chloro-3-methyl-pyridazine.HCl: A Comprehensive Overview

The compound with CAS No. 101346-01-4, commonly referred to as 4-Chloro-3-methyl-pyridazine.HCl, is a significant molecule in the field of organic chemistry. This compound belongs to the pyridazine family, which is a six-membered aromatic ring with two nitrogen atoms at positions 1 and 2. The presence of a chlorine atom at position 4 and a methyl group at position 3 introduces unique chemical properties, making it a subject of interest in various research domains.

Recent studies have highlighted the potential of 4-Chloro-3-methyl-pyridazine.HCl in pharmacology and material science. In pharmacology, this compound has been explored for its potential as a drug candidate due to its ability to interact with specific biological targets. Researchers have found that the chlorine and methyl substituents play a crucial role in modulating the compound's bioactivity, making it a promising lead for drug development.

In material science, 4-Chloro-3-methyl-pyridazine.HCl has shown potential as a precursor for advanced materials such as conductive polymers and organic semiconductors. The pyridazine ring's inherent aromaticity and electron-withdrawing properties make it suitable for applications in electronic devices. Recent advancements in synthetic methodologies have enabled the large-scale production of this compound, facilitating its use in industrial applications.

The synthesis of 4-Chloro-3-methyl-pyridazine.HCl involves a multi-step process that typically starts with the preparation of pyridazine derivatives. The introduction of chlorine and methyl groups is achieved through substitution reactions, which are carefully optimized to ensure high yield and purity. The hydrochloride salt form of the compound is often preferred due to its enhanced solubility and stability under various conditions.

From an environmental perspective, the ecological impact of 4-Chloro-3-methyl-pyridazine.HCl has been a topic of recent research. Studies indicate that the compound exhibits moderate biodegradability under aerobic conditions, which is favorable for its safe disposal. However, further research is required to fully understand its long-term effects on ecosystems.

In conclusion, CAS No. 101346-01-4, or 4-Chloro-3-methyl-pyridazine.HCl, represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and potential for further functionalization make it an exciting area of ongoing research. As scientific advancements continue to unfold, this compound is expected to play an increasingly important role in both academic and industrial settings.